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Introduction

Calcium lactate (CeH10CaOs) is a crystalline salt derived from lactic acid, recognized for its
applications in the food, pharmaceutical, and medical industries.[1][2] In recent years, it has
emerged as a viable, eco-friendly coagulant in water and wastewater treatment.[2] As a
biodegradable and non-toxic alternative to conventional metal-based coagulants like aluminum
and iron salts, calcium lactate offers several advantages, including reduced sludge volume
and a lower impact on the pH of treated water.[3][4]

These notes provide a comprehensive overview of calcium lactate's application as a
coagulant, including its mechanism of action, performance data, and detailed experimental
protocols for its evaluation and use in various water treatment scenarios, such as the
purification of peat water and the treatment of industrial effluents containing lignin.[5][6]

Mechanism of Action

The primary function of any coagulant is to destabilize suspended colloidal particles, which are
typically negatively charged and thus repel each other, remaining in suspension.[7] Calcium
lactate contributes to this process primarily through the action of the divalent calcium cation
(Caz*).
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The coagulation mechanism can be described by two main processes:

o Charge Neutralization: The positively charged Ca?* ions are attracted to the negatively
charged surfaces of suspended particles (e.g., clays, humic substances, bacteria). This
attraction neutralizes the negative charge on the particle surfaces, reducing the electrostatic
repulsive forces between them.[8] Once the repulsive forces are minimized, the natural
attractive van der Waals forces dominate, allowing the particles to aggregate into small
micro-flocs.

« Inter-particle Bridging: Calcium ions can form bridges between multiple negatively charged
colloidal particles, particularly large organic molecules like Natural Organic Matter (NOM).[8]
This bridging effect links particles together, contributing to the formation of larger, more
stable flocs that can be more easily removed through sedimentation or filtration.

At lower pH values, charge neutralization is the predominant mechanism.[5] The lactate anion
(CsHs0s37) is the conjugate base of a weak acid and has a minor impact on the process, though
it can cause a slight increase in alkalinity.[1]
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Preparation

Prepare 1 g/L
Calcium Lactate Stock

Fill 6 Jars with
1L Water Sample Each

Jar Test Procedure

Dose Jars with Varying
Amounts of Stock Solution

Rapid Mix
(1 min @ 100-120 RPM)

Slow Mix (Flocculation)
(15-20 min @ 20-40 RPM)

Settle
(30 min, no mixing)

Measure Final Turbidity
and pH from Supernatant

Determine Optimal Dose
(Lowest Turbidity)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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